Cas no 85851-82-7 (1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethylnonyl) ester)

1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethylnonyl) ester structure
85851-82-7 structure
Product name:1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethylnonyl) ester
CAS No:85851-82-7
MF:C30H50O4
MW:474.715610027313
CID:725562
PubChem ID:3020990

1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethylnonyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethylnonyl) ester
    • bis(2-ethylnonyl) benzene-1,2-dicarboxylate
    • bis(2-ethylnonyl) phthalate
    • Bis(2-ethylnonyl)phthalat
    • 1,2-Benzenedicarboxylic acid bis(2-ethylnonyl) ester
    • Phthalic acid bis(2-ethylnonyl) ester
    • Einecs 288-641-4
    • Inchi: 1S/C30H50O4/c1-5-9-11-13-15-19-25(7-3)23-33-29(31)27-21-17-18-22-28(27)30(32)34-24-26(8-4)20-16-14-12-10-6-2/h17-18,21-22,25-26H,5-16,19-20,23-24H2,1-4H3
    • InChI Key: LVFZGCKUCOADQM-UHFFFAOYSA-N
    • SMILES: C(OCC(CC)CCCCCCC)(=O)C1=CC=CC=C1C(OCC(CC)CCCCCCC)=O

Computed Properties

  • Exact Mass: 474.371
  • Monoisotopic Mass: 474.371
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 22
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.7
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 0.956
  • Boiling Point: 445.4°C at 760 mmHg
  • Flash Point: 238.7°C
  • Refractive Index: 1.485

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